Cas no 2138369-76-1 (4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole
• CAS No: 2138369-76-1
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 5610356
• PubChem ID: 165856951
• Update Time: 2025-10-29

4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-840954
• 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole
• 2138369-76-1

• Inchi： 1S/C13H13F3N2/c1-3-18-7-10(13(15)16)12(17-18)9-4-5-11(14)8(2)6-9/h4-7,13H,3H2,1-2H3
• InChI Key： KWENMCWMVQBNAI-UHFFFAOYSA-N
• SMILES： FC(C1=CN(CC)N=C1C1C=CC(=C(C)C=1)F)F

Computed Properties

• Exact Mass: 254.10308291g/mol
• Monoisotopic Mass: 254.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole

Comprehensive Analysis of 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole (CAS No. 2138369-76-1)

The compound 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole (CAS No. 2138369-76-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a fluoro-3-methylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule due to its ability to modulate specific biochemical pathways.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole stands out due to its efficient synthetic routes and minimal environmental impact. Its CAS No. 2138369-76-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The compound's pyrazole core is a key structural feature shared with many commercially successful drugs and agrochemicals. This has led to increased exploration of its structure-activity relationships (SAR), particularly in the context of enzyme inhibition and receptor binding. Studies suggest that the difluoromethyl group enhances its lipophilicity, improving membrane permeability—a critical factor for drug development. Meanwhile, the fluoro-3-methylphenyl moiety contributes to its selectivity and potency.

From an industrial perspective, 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole is often discussed in forums focusing on high-value intermediates and custom synthesis. Its scalability and compatibility with modern flow chemistry techniques make it attractive for large-scale production. Additionally, its CAS No. 2138369-76-1 is commonly referenced in patents related to crop protection and veterinary medicine, highlighting its versatility.

Environmental and regulatory considerations are also pivotal in discussions about this compound. Its fluorinated nature necessitates careful evaluation of its ecotoxicological profile, a topic frequently queried in regulatory databases. Researchers emphasize the need for biodegradation studies and lifecycle assessments to ensure compliance with global standards like REACH and EPA guidelines.

In summary, 4-(difluoromethyl)-1-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazole (CAS No. 2138369-76-1) represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and sustainable manufacturing. Its multifaceted applications and robust scientific interest underscore its potential to address some of the most pressing challenges in modern science.